Cas no 1806897-19-7 (3,5-Difluoro-2-(difluoromethyl)pyridine-4-methanol)

• Product Name: 3,5-Difluoro-2-(difluoromethyl)pyridine-4-methanol
• CAS No: 1806897-19-7
• MF: C₇H₅F₄NO
• MW: 195.114315748215
• CID: 4851053
• Update Time: 2025-10-28

3,5-Difluoro-2-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-2-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C7H5F4NO/c8-4-1-12-6(7(10)11)5(9)3(4)2-13/h1,7,13H,2H2
• InChI Key： REKQMPIIGOVASS-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=C(C=1CO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• XLogP3: 0.8
• Topological Polar Surface Area: 33.1

Additional information on 3,5-Difluoro-2-(difluoromethyl)pyridine-4-methanol

Research Brief on 3,5-Difluoro-2-(difluoromethyl)pyridine-4-methanol (CAS: 1806897-19-7): Recent Advances and Applications

3,5-Difluoro-2-(difluoromethyl)pyridine-4-methanol (CAS: 1806897-19-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential industrial applications.

The compound's structural features, including the presence of multiple fluorine atoms and a hydroxymethyl group, contribute to its enhanced reactivity and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the synthesis of selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative disorders. The study reported a high yield (78%) in the coupling reaction of 3,5-Difluoro-2-(difluoromethyl)pyridine-4-methanol with various heterocyclic amines, underscoring its versatility in medicinal chemistry.

In addition to its role in drug discovery, recent research has investigated the compound's potential as an antimicrobial agent. A 2024 ACS Infectious Diseases publication revealed that derivatives of 3,5-Difluoro-2-(difluoromethyl)pyridine-4-methanol exhibited potent activity against multidrug-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) as low as 2 µg/mL. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics.

From a synthetic chemistry perspective, advancements in the scalable production of 3,5-Difluoro-2-(difluoromethyl)pyridine-4-methanol have been achieved through continuous-flow methodologies. A 2023 Organic Process Research & Development article detailed an optimized process that reduced reaction times from 12 hours to under 30 minutes while maintaining a purity of >99%. This innovation addresses previous challenges in large-scale manufacturing, making the compound more accessible for industrial applications.

Ongoing research is exploring the compound's potential in agrochemical applications, particularly as a precursor for novel fungicides. Preliminary results from a 2024 study presented at the International Congress of Pesticide Chemistry showed that fluorinated pyridine derivatives based on this scaffold demonstrated superior rainfastness and systemic activity against Botrytis cinerea compared to commercial standards.

In conclusion, 3,5-Difluoro-2-(difluoromethyl)pyridine-4-methanol (CAS: 1806897-19-7) represents a versatile scaffold with growing importance across multiple domains of chemical biology. Its applications span from pharmaceutical development to antimicrobial and agrochemical research, supported by recent advances in synthetic methodologies. Future research directions may focus on expanding its utility in targeted drug delivery systems and exploring its potential in materials science applications.